3-Aminofuran-2-carbaldehyde
Overview
Description
3-Aminofuran-2-carbaldehyde is a heterocyclic compound that is widely used in scientific research due to its unique chemical properties. This molecule consists of a furan ring with an amino group and an aldehyde group attached to it. It is a highly reactive compound that can be used in various chemical reactions to synthesize new compounds.
Scientific Research Applications
Antibacterial Applications
3-Aminofuran-2-carbaldehyde: has shown promise in the realm of antibacterial research. Furan derivatives, including this compound, have been studied for their efficacy against various bacterial strains. For instance, certain analogues of this compound have demonstrated significant activity against S. aureus ATCC29213 , which is a testament to their potential as antibacterial agents . The search for new drugs often includes furan derivatives due to their remarkable therapeutic efficacy.
Medicinal Chemistry
In medicinal chemistry, the incorporation of the furan nucleus, such as that found in 3-Aminofuran-2-carbaldehyde , is a crucial synthetic technique. The diverse structural reactions and synthesis methods available for furan derivatives make them valuable candidates for drug development. Their wide range of biological and pharmacological properties has led to their use in treating various diseases, including anti-ulcer, diuretic, muscle relaxant, and anti-protozoal conditions .
Epoxy Resin Synthesis
The compound has also found applications in the synthesis of epoxy resins. Furan derivatives are used to modify the properties of epoxy monomers, which are then crosslinked with diamines to create materials with desired mechanical and thermal properties. This application is particularly relevant in materials science, where the manipulation of polymer structures can lead to new material innovations .
Pharmacological Properties
Furan-containing compounds like 3-Aminofuran-2-carbaldehyde exhibit a broad spectrum of pharmacological properties. They have been employed as therapeutic agents in various disease areas due to their anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging, and anticancer properties .
Antimicrobial Drug Development
The urgent need for new antimicrobial compounds to treat multi-resistant illnesses has led to increased interest in furan derivatives3-Aminofuran-2-carbaldehyde and its analogues are being explored for distinct mechanisms of action that could potentially address the rise in drug resistance to clinically used anti-infectives .
Organic Chemistry Research
In organic chemistry, 3-Aminofuran-2-carbaldehyde serves as a model compound for studying the reactivity and synthesis of furan derivatives. Its reactivity profile helps in understanding the fundamental aspects of furan chemistry, which is essential for the development of new synthetic methodologies .
Mechanism of Action
Mode of Action
It is known that furan derivatives can interact with various biological targets, leading to a range of potential effects .
Biochemical Pathways
Given the structural similarity to other furan derivatives, it is plausible that this compound could interact with a variety of biochemical pathways .
Result of Action
Furan derivatives are known to have a wide range of potential effects, depending on their specific structure and the biological context .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Aminofuran-2-carbaldehyde. Factors such as temperature, pH, and the presence of other molecules can affect how this compound interacts with its targets and its overall stability .
properties
IUPAC Name |
3-aminofuran-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO2/c6-4-1-2-8-5(4)3-7/h1-3H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOZANLNLOHNVNR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1N)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30480593 |
Source
|
| Record name | 3-Aminofuran-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30480593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
56489-00-0 |
Source
|
| Record name | 3-Aminofuran-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30480593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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